![molecular formula C17H20INO3S B4185821 N-(2,6-diethylphenyl)-3-iodo-4-methoxybenzenesulfonamide](/img/structure/B4185821.png)
N-(2,6-diethylphenyl)-3-iodo-4-methoxybenzenesulfonamide
Overview
Description
N-(2,6-diethylphenyl)-3-iodo-4-methoxybenzenesulfonamide, also known as DIDS, is a chemical compound that has been widely used in scientific research due to its unique properties. DIDS is a sulfonamide derivative that is widely used as a chloride channel blocker. It has been found to have a wide range of applications in various fields of research, including biochemistry, pharmacology, and physiology.
Mechanism of Action
N-(2,6-diethylphenyl)-3-iodo-4-methoxybenzenesulfonamide acts as a chloride channel blocker by binding to the extracellular domain of the channel protein. It inhibits the flow of chloride ions through the channel, leading to a decrease in chloride conductance. This can have various effects depending on the biological system being studied. For example, in neurons, this compound has been found to inhibit the GABA(A) receptor-mediated chloride conductance, leading to an increase in neuronal excitability.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects depending on the biological system being studied. In neurons, this compound has been found to increase neuronal excitability by inhibiting the GABA(A) receptor-mediated chloride conductance. In cardiac cells, this compound has been found to inhibit the delayed rectifier potassium current, leading to a prolongation of the action potential duration. In pancreatic beta cells, this compound has been found to inhibit the ATP-sensitive potassium channel, leading to an increase in insulin secretion.
Advantages and Limitations for Lab Experiments
N-(2,6-diethylphenyl)-3-iodo-4-methoxybenzenesulfonamide has several advantages as a research tool. It is a potent and selective chloride channel blocker, making it useful for studying the function of chloride channels in various biological systems. It is also relatively easy to synthesize and has a long shelf life. However, this compound has some limitations as a research tool. It has been found to have off-target effects on other ion channels and transporters, which can complicate data interpretation. Additionally, this compound has poor solubility in water, which can limit its use in some experiments.
Future Directions
There are several future directions for research involving N-(2,6-diethylphenyl)-3-iodo-4-methoxybenzenesulfonamide. One area of interest is the development of more selective chloride channel blockers. Another area of interest is the investigation of the role of chloride channels in diseases such as cystic fibrosis and epilepsy. Additionally, there is interest in the development of novel therapeutic agents based on the structure of this compound. Overall, this compound is a valuable research tool that has the potential to contribute to our understanding of the function of chloride channels in various biological systems.
Scientific Research Applications
N-(2,6-diethylphenyl)-3-iodo-4-methoxybenzenesulfonamide has been used extensively in scientific research due to its unique properties. It has been found to have a wide range of applications in various fields of research, including biochemistry, pharmacology, and physiology. This compound has been used as a chloride channel blocker to study the function of chloride channels in various biological systems. It has also been used as a tool to investigate the role of chloride channels in diseases such as cystic fibrosis and epilepsy.
Properties
IUPAC Name |
N-(2,6-diethylphenyl)-3-iodo-4-methoxybenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20INO3S/c1-4-12-7-6-8-13(5-2)17(12)19-23(20,21)14-9-10-16(22-3)15(18)11-14/h6-11,19H,4-5H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKJRLKRLPTYMMY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=CC=C1)CC)NS(=O)(=O)C2=CC(=C(C=C2)OC)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20INO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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